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Compound of Interest

Compound Name: Dipotassium phosphite
CAS No.: 13492-26-7
Cat. No.: B083143
Get Quote
. J

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of dipotassium phosphite. The information is intended for researchers,
scientists, and professionals in drug development and related fields who require a detailed
understanding of this inorganic compound.

Chemical Identity and Nomenclature

Dipotassium phosphite, also known as dipotassium hydrogen phosphite, is the inorganic salt
resulting from the partial neutralization of phosphorous acid with two equivalents of potassium
hydroxide.[1] It is a compound of significant interest due to its applications in agriculture as a
fungicide and fertilizer, and in various industrial processes.[1][2][3]

The fundamental structure consists of a central phosphorus atom bonded to three oxygen
atoms and one hydrogen atom, forming the phosphite anion ([HPOs]?~), which is then ionically
bonded to two potassium cations (K*).[2]

Tabulated Physicochemical Data
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The following table summarizes the key identifiers and physicochemical properties of

dipotassium phosphite for easy reference and comparison.

Property Value Reference(s)
Dipotassium hydrogen
IUPAC Name _ [2]
phosphite
Potassium phosphite, Kphos,
Synonyms [1][4][5]
Phytogard
CAS Number 13492-26-7 [11[2][41[5]
Chemical Formula KzHPOs [1]

Molecular Weight

158.177 g/mol

[2](6]

Appearance

White hygroscopic crystalline

or amorphous powder

[11(21[5]

Solubility in Water

Very soluble

[2]141[5]

Solubility in Alcohol

Insoluble

[2]14](5]

Melting Point

> 300°C (decomposes)

[2][5]

pH (1% solution)

8.9+0.3

[2]

SMILES Notation

[O-]--INVALID-LINK--[O-].[K+].

[K+]

Molecular Structure and Bonding

The core of dipotassium phosphite is the phosphite anion. Unlike phosphates, which have a

central phosphorus atom double-bonded to one oxygen and single-bonded to three others, the

phosphite anion features a central phosphorus atom double-bonded to one oxygen atom,

single-bonded to two other oxygen atoms, and also directly bonded to a hydrogen atom. This

P-H bond is a key distinguishing feature and is responsible for the reducing properties of

phosphites. The two oxygen atoms with single bonds each carry a negative charge, which is

balanced by the two positively charged potassium ions.
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The following diagram illustrates the ionic and covalent bonding within a molecule of

dipotassium phosphite.

Click to download full resolution via product page
Fig. 1: Chemical structure of dipotassium phosphite.

Experimental Protocols
General Synthesis Methodology

The industrial production of dipotassium phosphite is typically achieved through the
controlled neutralization of phosphorous acid (H3POs) with a potassium source, most

commonly potassium hydroxide (KOH).[2]

Reaction Workflow:
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Fig. 2: Generalized workflow for dipotassium phosphite synthesis.

Detailed Steps:

o Preparation of Reactants: A stoichiometric amount of phosphorous acid is dissolved in water.
Separately, two molar equivalents of potassium hydroxide are dissolved in water.
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o Neutralization: The potassium hydroxide solution is slowly added to the phosphorous acid
solution under constant agitation. The reaction is exothermic, and the temperature should be
controlled to prevent side reactions.

e pH Monitoring: The pH of the reaction mixture is monitored. The reaction is complete when
the pH reaches a stable, slightly alkaline value, indicative of the formation of the dipotassium
salt.[2]

e |solation: The resulting solution of dipotassium phosphite can be used directly, or the solid
product can be isolated. Isolation is typically achieved by evaporation of the water, followed
by crystallization and drying of the resulting solid. The final product is a white, hygroscopic
powder.[2][5]

Chemical Reactivity and Applications

The chemical behavior of dipotassium phosphite is largely defined by the phosphite anion.
The presence of the P-H bond makes it a moderate reducing agent, a property not shared by
phosphates.[2] This structural difference also accounts for its distinct biological activities, where
it functions not primarily as a direct phosphorus nutrient but as a biostimulant and a fungicide,
particularly effective against oomycete pathogens like Phytophthora.[2] In industrial settings, it
can also be used as a corrosion inhibitor and a pH buffering agent.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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